![molecular formula C18H28N2O2 B4085278 2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide](/img/structure/B4085278.png)
2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide
Overview
Description
2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide, also known as Memantine, is a drug used in the treatment of Alzheimer's disease. It is an N-methyl-D-aspartate (NMDA) receptor antagonist that helps to regulate the activity of glutamate, a neurotransmitter that is involved in learning and memory. Memantine has been shown to improve cognitive function in patients with Alzheimer's disease, and it has also been studied for its potential use in other neurological disorders.
Mechanism of Action
2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide works by blocking the activity of NMDA receptors, which are involved in the regulation of glutamate. By blocking these receptors, this compound helps to regulate the activity of glutamate, which can improve cognitive function and slow the progression of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to improve cognitive function in patients with Alzheimer's disease. It has also been shown to have neuroprotective effects, which can help to slow the progression of the disease. In addition, this compound has been shown to have anti-inflammatory effects, which can help to reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide in lab experiments is that it has been extensively studied and is well-understood. This makes it a reliable tool for researchers studying neurological disorders. However, one limitation of using this compound is that it can have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide. One area of interest is the use of this compound in combination with other drugs for the treatment of Alzheimer's disease. Another area of interest is the use of this compound in the treatment of other neurological disorders, such as Parkinson's disease and traumatic brain injury. Finally, researchers may also be interested in studying the mechanism of action of this compound in more detail, to better understand how it works and how it can be optimized for use in the treatment of neurological disorders.
Scientific Research Applications
2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide has been extensively studied for its use in the treatment of Alzheimer's disease. Research has shown that it can improve cognitive function and slow the progression of the disease. It has also been studied for its potential use in other neurological disorders, such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.
properties
IUPAC Name |
2-(1-adamantyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2/c21-16(19-12-17(22)20-3-1-2-4-20)11-18-8-13-5-14(9-18)7-15(6-13)10-18/h13-15H,1-12H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIRWJZLYUYNFHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CNC(=O)CC23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.